Cas no 2111546-03-1 ((3S)-3-amino-1-(furan-2-yl)butan-2-one)

• Product Name: (3S)-3-amino-1-(furan-2-yl)butan-2-one
• CAS No: 2111546-03-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6116812
• PubChem ID: 165468182
• Update Time: 2025-11-01

(3S)-3-amino-1-(furan-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-798579
• 2111546-03-1
• (3S)-3-amino-1-(furan-2-yl)butan-2-one

• Inchi： 1S/C8H11NO2/c1-6(9)8(10)5-7-3-2-4-11-7/h2-4,6H,5,9H2,1H3/t6-/m0/s1
• InChI Key： AMCKCTICULBINB-LURJTMIESA-N
• SMILES： O1C=CC=C1CC([C@H](C)N)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on (3S)-3-amino-1-(furan-2-yl)butan-2-one

Introduction to (3S)-3-amino-1-(furan-2-yl)butan-2-one (CAS No. 2111546-03-1)

(3S)-3-amino-1-(furan-2-yl)butan-2-one, also known by its CAS number 2111546-03-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and an amino group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (3S)-3-amino-1-(furan-2-yl)butan-2-one is defined by its chiral center at the carbon atom adjacent to the amino group. This chirality plays a crucial role in its interactions with biological targets, as enantiomers can exhibit different pharmacological properties. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity.

Recent studies have highlighted the potential of (3S)-3-amino-1-(furan-2-yl)butan-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, (3S)-3-amino-1-(furan-2-yl)butan-2-one has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of (3S)-3-amino-1-(furan-2-yl)butan-2-one have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

In the context of drug discovery and development, the synthesis of (3S)-3-amino-1-(furan-2-yl)butan-2-one has been optimized using various synthetic routes. One notable approach involves the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity. This is crucial for ensuring the desired biological activity and minimizing adverse effects associated with the wrong enantiomer.

The safety profile of (3S)-3-amino-1-(furan-2-yl)butan-2-one has been evaluated in preclinical toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of (3S)-3-amino-1-(furan-2-yl)butan-2-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer.

In conclusion, (3S)-3-amino-1-(furan-2-yl)butan-2-one (CAS No. 2111546-03-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with favorable pharmacokinetic properties and safety profile, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use as a potential therapeutic agent.